Cas no 54995-51-6 (2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine)
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chlorophenyl)benzo[d]oxazol-5-amine
- 2-(4-chlorophenyl)-1,3-benzoxazol-5-amine
- 2-(4-chlorophenyl)-1,3-benzoxazol-5-amine(SALTDATA: FREE)
- 2-(4-CHLORO-PHENYL)-BENZOOXAZOL-5-YLAMINE
- 2-(4-CHLOROPHENYL)-5-BENZOXAZOLAMINE
- 5-BENZOXAZOLAMINE, 2-(4-CHLOROPHENYL)-
- AKOS BB-8060
- ART-CHEM-BB B025137
- ASISCHEM T31032
- CHEMBRDG-BB 5320745
- TIMTEC-BB SBB009749
- UKRORGSYN-BB BBV-094505
- 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine
-
- MDL: MFCD00477462
- Inchi: InChI=1S/C13H9ClN2O/c14-9-3-1-8(2-4-9)13-16-11-7-10(15)5-6-12(11)17-13/h1-7H,15H2
- InChI Key: VTAPQLUVHHVZFW-UHFFFAOYSA-N
- SMILES: C1=C(C=CC(=C1)Cl)C2=NC3=C(C=CC(=C3)N)O2
Computed Properties
- Exact Mass: 244.04000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
Experimental Properties
- PSA: 52.05000
- LogP: 4.31160
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM305290-1g |
2-(4-Chlorophenyl)benzo[d]oxazol-5-amine |
54995-51-6 | 95% | 1g |
$496 | 2021-06-17 | |
| TRC | B405278-50mg |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine |
54995-51-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B405278-100mg |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine |
54995-51-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B405278-500mg |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine |
54995-51-6 | 500mg |
$ 115.00 | 2022-06-07 | ||
| abcr | AB219504-1 g |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine; 95% |
54995-51-6 | 1 g |
€137.20 | 2023-07-20 | ||
| abcr | AB219504-5 g |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine; 95% |
54995-51-6 | 5 g |
€381.90 | 2023-07-20 | ||
| abcr | AB219504-10 g |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine; 95% |
54995-51-6 | 10 g |
€480.10 | 2023-07-20 | ||
| abcr | AB219504-25 g |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine; 95% |
54995-51-6 | 25g |
€761.00 | 2022-06-11 | ||
| eNovation Chemicals LLC | Y1233401-5g |
2-(4-chlorophenyl)-1,3-benzoxazol-5-amine |
54995-51-6 | 95% | 5g |
$315 | 2024-06-06 | |
| Chemenu | CM305290-1g |
2-(4-Chlorophenyl)benzo[d]oxazol-5-amine |
54995-51-6 | 95% | 1g |
$*** | 2023-05-30 |
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine
Professional Introduction to 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine (CAS No. 54995-51-6)
2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine, identified by the Chemical Abstracts Service Number (CAS No.) 54995-51-6, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The benzoxazole core, combined with the chlorophenyl substituent and the amine functional group, positions this molecule as a versatile scaffold for exploring novel therapeutic agents.
The molecular structure of 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine consists of a benzoxazole ring system linked to a 4-chlorophenyl group at the 2-position and an amine group at the 5-position. This configuration contributes to its unique electronic and steric properties, which are critical for interactions with biological targets. The presence of the chloro substituent on the aromatic ring enhances lipophilicity while potentially influencing metabolic stability and binding affinity. Such structural attributes make it an attractive candidate for further pharmacological investigation.
In recent years, there has been growing interest in benzoxazole derivatives as pharmacophores due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of benzoxazole-based compounds in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. Specifically, 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine has been explored for its potential role as an inhibitor of certain enzymes and receptors implicated in disease progression. Preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against targets such as kinases and transcription factors, which are pivotal in cellular signaling cascades.
One of the most compelling aspects of 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine is its structural versatility. Researchers have modified this scaffold to develop analogs with enhanced pharmacokinetic profiles or altered target specificity. For instance, derivatization at the 5-position with different functional groups has been shown to modulate solubility and bioavailability, crucial factors for drug development. Furthermore, computational modeling studies have been employed to predict binding interactions between this compound and potential biological targets, providing insights into its mechanism of action.
The pharmaceutical industry has leveraged advancements in synthetic chemistry to optimize the production of 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine. Modern synthetic routes emphasize efficiency, scalability, and sustainability, ensuring that researchers can access sufficient quantities of high-purity material for both preclinical and clinical investigations. These synthetic strategies often involve multi-step organic transformations that highlight the compound's adaptability as a building block for more complex molecules.
Preclinical studies have provided valuable insights into the safety and efficacy profile of 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine. Animal models have been utilized to assess toxicity, pharmacokinetics, and preliminary therapeutic effects. While these studies do not provide definitive evidence of clinical utility, they lay the groundwork for further exploration in humans. Researchers are particularly interested in evaluating its potential as a lead compound for treating conditions characterized by abnormal cell proliferation or inflammatory responses.
The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with promising activity profiles. This approach has been instrumental in uncovering novel drug candidates that might otherwise remain undiscovered through traditional screening methods.
Recent advances in molecular biology have also contributed to a deeper understanding of how 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine interacts with cellular machinery. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have enabled detailed structural elucidation of protein-ligand complexes involving this compound. These structural insights are invaluable for designing next-generation derivatives with improved binding affinity and selectivity.
The regulatory landscape plays a critical role in advancing compounds like 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine toward clinical application. Regulatory agencies require rigorous testing to ensure safety and efficacy before approving new drugs for human use. Researchers must navigate complex protocols involving toxicology studies, formulation development, and clinical trials to bring their findings from bench to bedside.
Ethical considerations are also paramount in pharmaceutical research involving compounds such as 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine. Ensuring that research is conducted responsibly—respecting patient privacy, maintaining transparency about methodologies—and adhering to international guidelines is essential for building trust among stakeholders.
The future prospects for 2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine remain promising as research continues to uncover new applications and refine existing knowledge about its properties. Collaborative efforts between academia and industry will be crucial in translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.
54995-51-6 (2-(4-Chlorophenyl)-1,3-benzoxazol-5-amine) Related Products
- 13752-53-9(2,2'-(1,4-Phenylene)bis(benzo[d]oxazol-5-amine))
- 952933-65-2(2-(4-Amino-2-chlorophenyl)benzo[d]oxazol-5-amine)
- 54995-50-5(2-p-Tolyl-benzooxazol-5-ylamine)
- 293737-84-5(2-(2,5-Dichlorophenyl)benzodoxazol-5-amine)
- 293737-79-8(2-(2-Chlorophenyl)benzodoxazol-5-amine)
- 5128-54-1(Ethanone,1-(2,4-dihydroxy-5-methoxyphenyl)-2-(4-methoxyphenyl)-)
- 1141-35-1(Benzoxazole,2-(4-chlorophenyl)-)
- 293738-20-2(2-(m-tolyl)benzodoxazol-5-amine)
- 13676-47-6(5-Amino-2-(4-aminophenyl)benzoxazole)
- 293737-85-6(2-(3,4-Dichlorophenyl)-1,3-benzoxazol-5-amine)